N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(4-butylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H27FN2O2/c1-2-3-6-17-9-11-19(12-10-17)25-22(27)18-13-15-26(16-14-18)23(28)20-7-4-5-8-21(20)24/h4-5,7-12,18H,2-3,6,13-16H2,1H3,(H,25,27)
• InChI Key: GZZVGSRNXFEWBB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C23H27FN2O2
• Molecular Weight: 382.5 g/mol

Description

N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, also known as BFPFBPC, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent and selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in the perception of pain and inflammation.

Mechanism of Action

N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide acts as a competitive antagonist of TRPV1 receptors by binding to the receptor's ligand-binding site. This binding prevents the activation of the receptor by its natural ligands such as capsaicin and heat. By blocking TRPV1 receptor activation, N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide reduces the perception of pain and inflammation.
Biochemical and physiological effects:
N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been shown to have potent analgesic and anti-inflammatory effects in various animal models of pain and inflammation. In addition, N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been shown to reduce hyperglycemia and improve insulin sensitivity in diabetic mice. N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has also been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide in lab experiments is its high selectivity and potency for TRPV1 receptors. This allows researchers to study the specific role of TRPV1 receptors in physiological and pathological conditions. However, one of the limitations of using N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide. One direction is to investigate the role of TRPV1 receptors in other physiological and pathological conditions such as cardiovascular disease and neurodegenerative disorders. Another direction is to develop more potent and selective TRPV1 receptor antagonists with improved pharmacokinetic properties. Finally, N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide can also be used as a tool to study the structure and function of TRPV1 receptors.

Scientific Research Applications

N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been widely used in scientific research to study the function and pharmacology of TRPV1 receptors. TRPV1 receptors are expressed in various tissues and play a crucial role in the perception of pain, inflammation, and temperature. N-(4-butylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been used to investigate the role of TRPV1 receptors in various physiological and pathological conditions such as neuropathic pain, cancer, and diabetes.